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Compound of Interest

Compound Name: 3-Amino-4-methylbenzoic acid

Cat. No.: B048440

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
3-Amino-4-methylbenzoic acid (CAS No. 2458-12-0). The information is compiled from safety
data sheets (SDS) to ensure safe laboratory practices and emergency preparedness.

Hazard Identification and Classification

3-Amino-4-methylbenzoic acid is classified as a hazardous chemical.[1][2] It is crucial to
understand its potential effects to ensure proper handling.

GHS Hazard Statements:

o H315: Causes skin irritation.[2][3][4]

e H319: Causes serious eye irritation.[2][3][4]

e H335: May cause respiratory irritation.[2][3][4][5]
Signal Word: Warning[3][4][5]

Hazard Pictogram:

e GHSO07: Exclamation Mark[2]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Amino-4-methylbenzoic acid is

presented below.

Property Value Source
Molecular Formula CsHsNO2 [6]
Molecular Weight 151.16 g/mol [61[7]

White to purple powder,

Appearance crystals, or chunks

Melting Point 162 - 168 °C [7]
Flash Point 173.3°C [7]
CAS Number 2458-12-0 [31[6][7]
EC Number 219-543-1 [3]

Exposure Controls and Personal Protection

Adherence to proper exposure controls and the use of personal protective equipment (PPE)

are paramount to ensure the safety of laboratory personnel.

Engineering Controls

o Work in a well-ventilated place.[1][3][4]

o Ensure eyewash stations and safety showers are close to the workstation.[1][8]

Personal Protective Equipment (PPE)
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PPE Type

Specifications

Source

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[3]4]

Skin Protection

Wear protective gloves and
impervious clothing. Gloves

must be inspected prior to use.

[11(31[4]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator or a dust
mask type N95 (US).

[3]4]

Handling and Storage
Precautions for Safe Handling

¢ Avoid contact with skin and eyes.[1][4]

Avoid the formation of dust and aerosols.[3][4]

Wash hands thoroughly after handling.[1][3][5]

Use non-sparking tools.[4]

Do not eat, drink, or smoke when using this product.[4]

Conditions for Safe Storage

e Store in a cool, dry, and well-ventilated place.[1][4]

o Keep the container tightly closed.[1][3][4]

o Store locked up.[1][3][4]

» Incompatible materials include oxidizing agents.[1]
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First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. The following diagram
outlines the recommended procedures.

Exposure Route

Skin Contact

| Inhalation Eye Contact Ingestion |

First Aid Action
\4 A

Move to fresh air. a q q o q Rinse mouth with water.
_MOVE 10) ; Take off contaminated clothing. Rinse cautiously with water for at least 15 minutes. ; :
If breathing is difficult, give oxygen. 3 5 Do NOT induce vomiting.
5 A hn o Wash off with soap and plenty of water. Remove contact lenses, if present and easy to do. 5 3 .
If not breathing, give artificial respiration. Never give anything by mouth to an unconscious person.

If skin irritation occurs If eye irritation persists

Medical Attention

| Seek immediate medical attention. !

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Detailed First Aid Protocols

¢ Inhalation: Move the victim to fresh air.[1][3][4] If breathing is difficult, administer oxygen.[3]
[4] If the victim is not breathing, provide artificial respiration and seek immediate medical
attention.[3][4] Do not use mouth-to-mouth resuscitation if the chemical was ingested or
inhaled.[3][4]

« Skin Contact: Immediately remove contaminated clothing.[3][4] Wash the affected area with
soap and plenty of water.[3][4] Consult a doctor if irritation occurs.[3][4]
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» Eye Contact: Rinse cautiously with water for at least 15 minutes, including under the eyelids.
[1][3] Remove contact lenses if present and easy to do so.[3] Continue rinsing and seek
medical advice if irritation persists.[1]

 Ingestion: Rinse the mouth with water.[3] Do not induce vomiting.[1][3] Never give anything
by mouth to an unconscious person.[1][3] Call a doctor or Poison Control Center
immediately.[3]

Accidental Release Measures

In the event of a spill, a structured response is necessary to mitigate risks to personnel and the
environment.
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Accidental Release Occurs

Immediate Actions

Ensure adequate ventilation.

Evacuate personnel to safe areas.

Remove all sources of ignition.

Wear personal protective equipment
(chemical impermeable gloves, safety goggles).

Containment & Cleanup

Prevent further spillage or leakage if safe to do so.

Environmental Precautions

Do not let the chemical enter drains.

Sweep up and shovel into suitable containers for disposal.

Avoid dust formation.

Discharge into the environment must be avoided.

Use spark-proof tools and explosion-proof equipment.

Disposal

Dispose of contents/container in accordance with

local, regional, national, and international regulations.

Click to download full resolution via product page

Caption: Workflow for handling an accidental release.
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Detailed Accidental Release Protocols

o Personal Precautions: Avoid dust formation and contact with skin and eyes.[3][4] Use
personal protective equipment, including chemical-impermeable gloves.[3][4] Ensure
adequate ventilation and remove all sources of ignition.[3][4] Evacuate personnel to safe
areas.[3][4]

e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[3] Do not
allow the chemical to enter drains, as discharge into the environment should be avoided.[3]

e Methods for Cleaning Up: Collect and arrange for disposal.[3][4] Keep the chemical in
suitable, closed containers for disposal.[3][4] Use spark-proof tools and explosion-proof
equipment.[3][4] Adhered or collected material should be disposed of promptly in accordance
with appropriate laws and regulations.[3][4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]
o Specific Hazards: No data is available on specific hazards arising from the chemical.[3]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus if
necessary.[3][4]

Toxicological and Ecological Information

Currently, there is no specific data available for acute toxicity, persistence and degradability,
bioaccumulative potential, or mobility in soil for 3-Amino-4-methylbenzoic acid.[3]

Disposal Considerations

Dispose of contents and containers to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[3][4]

This guide is intended for informational purposes and should not replace a thorough review of
the substance's Safety Data Sheet (SDS) and adherence to all institutional safety protocols.
Always consult the most current SDS for 3-Amino-4-methylbenzoic acid before use.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.benchchem.com/product/b048440?utm_src=pdf-body
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.benchchem.com/product/b048440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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